![molecular formula C12H11N3O3 B1404720 ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate CAS No. 1505914-27-1](/img/structure/B1404720.png)
ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate
Overview
Description
Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate is a chemical compound with the molecular formula C14H18N2O3 . It is a nitrogen-containing heterocyclic compound .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 262.30 g/mol . Other specific physical and chemical properties are not clearly mentioned in the retrieved papers.Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl 1-(5-formylpyridin-2-yl)-1H-pyrazole-4-carboxylate is used in the synthesis of various heterocyclic compounds. For instance, it plays a role in the formation of ethyl 5-(3-aryl-4-formyl-1H-pyrazol-1-yl)-1,2,3-thiadiazole-4-carboxylates. These compounds, synthesized using Vilsmeier–Haack complex, are notable for their potential in biological activities and offer substrates for further chemical modifications (Vysokova et al., 2017), (Высокова et al., 2017).
Development of Pyrazole Derivatives
The chemical has been instrumental in the creation of various pyrazole derivatives, which show promising applications in pharmaceuticals and materials science. Notably, it's involved in the synthesis of ethyl 4-[(E)-2-(6,8-dimethyl-4-oxo-4Hchromen-2-yl)ethenyl]-1-phenyl-1H-pyrazole-3-carboxylate and related compounds, showcasing its versatility in producing structurally diverse molecules (Matiichuk et al., 2009).
Physical and Chemical Properties
Crystallographic Analysis
Detailed crystallographic studies have been conducted on compounds synthesized from this compound, revealing insights into their molecular structure and interactions. For instance, ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate was thoroughly analyzed, highlighting its crystal structure and contributing to the understanding of such compounds at the atomic level (Viveka et al., 2016).
Biological and Medicinal Applications
Anticancer and Antimicrobial Properties
Pyrazole derivatives synthesized from this compound have shown promising anticancer and antimicrobial properties. Notably, certain synthesized compounds exhibited the ability to inhibit the growth of cancer cells and suppress microbial growth, suggesting their potential in therapeutic applications (Hafez et al., 2016).
Mechanism of Action
Properties
IUPAC Name |
ethyl 1-(5-formylpyridin-2-yl)pyrazole-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O3/c1-2-18-12(17)10-6-14-15(7-10)11-4-3-9(8-16)5-13-11/h3-8H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVWZIDVZJPYNBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(N=C1)C2=NC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.